N-methyl-N-(oxan-4-yl)carbamoyl chloride

• IUPAC Name: N-methyl-N-(oxan-4-yl)carbamoyl chloride
• InChI: InChI=1S/C7H12ClNO2/c1-9(7(8)10)6-2-4-11-5-3-6/h6H,2-5H2,1H3
• InChI Key: RWFUXLPVGAMXEF-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCOCC1)C(=O)Cl
• Molecular Formula: C7H12ClNO2
• Molecular Weight: 177.63 g/mol
• CAS No.: 220641-84-9

Description

N-methyl-N-(oxan-4-yl)carbamoyl chloride is a chemical compound with the molecular formula C7H12ClNO2 and a molecular weight of 177.63 g/mol . It is primarily used in research and industrial applications due to its unique chemical properties.

Scientific Research Applications

N-methyl-N-(oxan-4-yl)carbamoyl chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis to introduce the carbamoyl functional group into molecules.

Biology: It is employed in the modification of biomolecules for studying protein-ligand interactions.

Medicine: Research into its potential use in drug development is ongoing, particularly in the design of enzyme inhibitors.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of “N-methyl-N-(oxan-4-yl)carbamoyl chloride” would depend on its specific use. Carbamoyl chlorides are often used in the synthesis of other compounds, so its mechanism of action would likely involve the formation of new bonds with other molecules.

Safety and Hazards

Carbamoyl chlorides are typically corrosive and can cause burns and eye damage. They may also be harmful if inhaled.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-N-(oxan-4-yl)carbamoyl chloride typically involves the reaction of N-methylcarbamoyl chloride with oxan-4-ylamine under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions. The reaction mixture is then purified using standard techniques such as distillation or recrystallization to obtain the desired product .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors. This method allows for better control over reaction conditions and higher yields. The use of automated systems also ensures consistent product quality and reduces the risk of contamination .

Chemical Reactions Analysis

Types of Reactions

N-methyl-N-(oxan-4-yl)carbamoyl chloride undergoes various chemical reactions, including:

Substitution Reactions: It can react with nucleophiles to form substituted carbamoyl derivatives.

Hydrolysis: In the presence of water, it can hydrolyze to form N-methylcarbamic acid and oxan-4-ylamine.

Common Reagents and Conditions

Nucleophiles: Common nucleophiles used in substitution reactions include amines, alcohols, and thiols.

Hydrolysis Conditions: Hydrolysis typically occurs under acidic or basic conditions, with the reaction rate being influenced by the pH of the solution.

Major Products

Substitution Products: Depending on the nucleophile used, various substituted carbamoyl derivatives can be formed.

Hydrolysis Products: The primary products of hydrolysis are N-methylcarbamic acid and oxan-4-ylamine.

Comparison with Similar Compounds

Similar Compounds

• N-methylcarbamoyl chloride
• Oxan-4-ylamine
• N-methyl-N-(oxan-4-yl)carbamate

Uniqueness

N-methyl-N-(oxan-4-yl)carbamoyl chloride is unique due to its ability to introduce both the N-methyl and oxan-4-yl groups into target molecules. This dual functionality makes it a versatile reagent in organic synthesis and a valuable tool in scientific research .

Synthesis routes and methods

Procedure details

248 g (2.5 mol) of phosgene, 96 g (0.83 mol) of N-methyl-N-(tetrahydro-2H-pyran-4-yl)amine and 84 g (0.83 mol) of triethylamine were reacted by the method of the process described in Intermediate 1.2. Yield 108 g. 1H NMR (250 MHz, in CDCl3): δ=1.60-1.95 (m, 4H), 2.94 and 3.01 (2 s, together 3H), 3.35-3.55 (rm, 2H), 3.95-4.10 (m, 2H), 4.27-4.46 (m, 1H).